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Compound of Interest

Compound Name: Allethrolone

Cat. No.: B1665232 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Allethrolone, a key chemical

intermediate in the synthesis of pyrethroid insecticides. This document details its nomenclature,

chemical and physical properties, and outlines relevant experimental protocols for its synthesis,

purification, analysis, and the investigation of its biological activity.

Nomenclature and CAS Number Identification
Allethrolone is a cyclopentenone derivative and a crucial precursor in the production of

synthetic pyrethroids, such as allethrin. Accurate identification is paramount for research and

development.

IUPAC Name: 4-hydroxy-3-methyl-2-(2-propen-1-yl)-2-cyclopenten-1-one[1]

Synonyms:

(1)-2-Allyl-4-hydroxy-3-methylcyclopent-2-en-1-one[2]

(RS)-4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one

(±)-Allethrolone
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2-Allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one[2]

4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one

NSC 42192[2]

dl-Allethrolone

CAS Registry Number:

Primary CAS Number: 29605-88-7[2]

Deprecated CAS Number: 551-45-1

Physicochemical Properties
A thorough understanding of Allethrolone's physicochemical properties is essential for its

handling, formulation, and analysis. The following table summarizes key quantitative data.

Property Value Reference

Molecular Formula C₉H₁₂O₂ [2]

Molecular Weight 152.19 g/mol [2]

Appearance Solid powder [2]

Boiling Point
275.7 °C at 760 mmHg

(estimated)
[3][4]

Density 1.082 g/cm³ [3][5]

Flash Point 115.2 °C (estimated) [3][5]

Solubility Soluble in DMSO [2]

logP (o/w) 0.420 (estimated) [6]

Refractive Index 1.533 [3][5]

Vapor Pressure 0.001 mmHg at 25°C [3][5]
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Experimental Protocols
This section provides an overview of methodologies for the synthesis, purification, analysis,

and investigation of the biological activity of Allethrolone. While specific, detailed protocols for

every aspect of Allethrolone research are not exhaustively available in single sources, this

guide compiles and references established methods for related compounds and techniques.

Synthesis of Allethrolone
Several synthetic routes to Allethrolone have been reported. One common method involves

the reaction of a furan compound in a dioxane/water mixture, followed by refluxing and

extraction.

Example Protocol Outline:

Reaction Setup: A furan derivative (e.g., 300 mg of a compound with the formula C₁₀H₁₄O) is

added to a mixture of dioxane (3.0 ml) and water (2.0 ml).[7] Hydroquinone (10 mg) is then

added as a stabilizer.[7]

Buffering and Reflux: A phosphate buffer solution (prepared from potassium dihydrogen

phosphate and sodium monohydrogen phosphate in water) is added to the reaction mixture.

[7] The solution is then refluxed for approximately 90 minutes.[7]

Extraction: After cooling, water is added, and the solution is saturated with sodium chloride.

The product is extracted twice with diethyl ether.[7]

Drying and Purification: The combined ether layers are dried over magnesium sulfate, and

the solvent is evaporated.[7] The crude product is then purified by column chromatography

on silica gel to yield Allethrolone.[7]

A retrosynthesis scheme for Allethrolone is presented below.
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AllethroloneKey Intermediates Final CyclizationStarting Materials Key Bond Formations

Sample Preparation

GC-MS Analysis

Biological Matrix (e.g., plasma, urine)

Liquid-Liquid or Solid-Phase Extraction

Derivatization (optional)

Gas Chromatography Separation

Mass Spectrometry Detection

Data Acquisition and Analysis
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Seed cells in a 96-well plate

Treat cells with varying concentrations of Allethrolone

Incubate for a defined period (e.g., 24-72 hours)

Perform viability assay (e.g., MTT, Neutral Red)

Measure absorbance and calculate IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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